Cas no 1803194-59-3 (6-Bromopurine-d)

• Product Name: 6-Bromopurine-d
• CAS No: 1803194-59-3
• MF: C₅H₃BrN₄
• MW: 200.014280557632
• CID: 5053122
• Update Time: 2025-10-28

6-Bromopurine-d Chemical and Physical Properties

Names and Identifiers

• 6-Bromopurine-d

• Inchi： 1S/C5H3BrN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10)/i1D
• InChI Key： CTGFGRDVWBZYNB-MICDWDOJSA-N
• SMILES： N1C2=C(N=CN=C2Br)N=C1[2H]

Additional information on 6-Bromopurine-d

Research Briefing on 6-Bromopurine-d (CAS: 1803194-59-3) in Chemical Biology and Pharmaceutical Applications

6-Bromopurine-d (CAS: 1803194-59-3) is a deuterated derivative of 6-bromopurine, a compound of significant interest in chemical biology and pharmaceutical research. This briefing synthesizes recent advancements regarding its synthesis, applications, and mechanistic insights, with emphasis on its role as a versatile building block in nucleoside analog development and targeted drug design.

Recent studies highlight the utility of 6-Bromopurine-d in isotopic labeling for metabolic tracing and pharmacokinetic studies. A 2023 Journal of Medicinal Chemistry publication demonstrated its incorporation into modified adenosine analogs to track purine salvage pathways in cancer cells, leveraging deuterium's kinetic isotope effect to enhance metabolic stability. The deuterium substitution at the purine ring (position d) was shown to reduce first-pass metabolism by up to 40% compared to non-deuterated counterparts.

In synthetic chemistry, 6-Bromopurine-d serves as a key intermediate for C-C coupling reactions. A breakthrough methodology reported in Organic Letters (2024) utilized palladium-catalyzed cross-coupling with 1803194-59-3 to construct deuterated purine libraries, achieving >90% isotopic purity. This advancement addresses historical challenges in maintaining deuterium incorporation during heterocycle functionalization.

Pharmacologically, 6-Bromopurine-d derivatives exhibit modulated bioactivity profiles. Research from the University of Cambridge (2024) revealed that deuterated 6-arylpurines derived from 1803194-59-3 showed enhanced target engagement with phosphodiesterase 10A (PDE10A), while reducing off-target CYP3A4 inhibition by 2.3-fold. This exemplifies the growing "deuterium switch" strategy in CNS drug optimization.

Analytical characterization of 1803194-59-3 has benefited from advanced techniques. A recent Analytical Chemistry study employed cryogenic IR spectroscopy coupled with DFT calculations to resolve the deuterium-dependent vibrational modes of 6-Bromopurine-d, establishing new benchmarks for quality control in deuterated API synthesis.

Ongoing clinical investigations include Phase I trials of a 6-Bromopurine-d-derived ATM kinase inhibitor (ATMi-d2) for PARP inhibitor-resistant cancers. Preliminary data presented at AACR 2024 showed 60% longer plasma half-life than the protiated version, with comparable safety profiles. This underscores the translational potential of 1803194-59-3-based compounds.

Future directions focus on expanding the applications of 6-Bromopurine-d in PROTAC design and mRNA modification. A patent application (WO2024/076512) discloses its use in synthesizing deuterated base-modified mRNAs with improved translational fidelity, potentially addressing current limitations in RNA therapeutics.